Cas no 29509-04-4 (2,4,4-trimethyl-3-oxopentanenitrile)

2,4,4-trimethyl-3-oxopentanenitrile structure
29509-04-4 structure
Product Name:2,4,4-trimethyl-3-oxopentanenitrile
CAS No:29509-04-4
MF:C8H13NO
MW:139.194922208786
CID:283831
PubChem ID:122400
Update Time:2025-04-19

2,4,4-trimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

    • Pentanenitrile,2,4,4-trimethyl-3-oxo-
    • 2,4,4-trimethyl-3-oxopentanenitrile
    • 2,4,4-Trimethyl-3-oxovaleronitrile
    • AT25050
    • NS00050346
    • DTXSID00952010
    • 2, 4, 4-trimethyl-3-oxopentanenitrile
    • AKOS008124377
    • CS-0259387
    • Z385381434
    • EINECS 249-672-9
    • 29509-04-4
    • SCHEMBL574131
    • YZYCNKBQLMRDMT-UHFFFAOYSA-N
    • EN300-73150
    • Pentanenitrile, 2,4,4-trimethyl-3-oxo-
    • Inchi: 1S/C8H13NO/c1-6(5-9)7(10)8(2,3)4/h6H,1-4H3
    • InChI Key: YZYCNKBQLMRDMT-UHFFFAOYSA-N
    • SMILES: O=C(C(C#N)C)C(C)(C)C

Computed Properties

  • Exact Mass: 139.09979
  • Monoisotopic Mass: 139.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 0.918
  • Boiling Point: 189.8°Cat760mmHg
  • Flash Point: 68.6°C
  • Refractive Index: 1.427
  • PSA: 40.86

2,4,4-trimethyl-3-oxopentanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-06-07
TRC
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$ 70.00 2022-06-07
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